Cas no 85407-11-0 (N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide)
![N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide structure](https://www.kuujia.com/scimg/cas/85407-11-0x500.png)
85407-11-0 structure
Product name:N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide
N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide
- Monomethyldistamycin A
- DTXSID70234613
- 1H-Pyrrole-2-carboxamide, 4-(((4-(formylamino)-1-methyl-1H-pyrrol-2-yl)carbonyl)amino)-N-(5-(((3-imino-3-(methylamino)propyl)amino)carbonyl)-1-methyl-1H-pyrrol-3-yl)-1-methyl-
- DTXCID00157104
- 85407-11-0
- CHEMBL1177993
- N-(5-((5-((3-amino-3-methyliminopropyl)carbamoyl)-1-methylpyrrol-3-yl)carbamoyl)-1-methylpyrrol-3-yl)-4-formamido-1-methylpyrrole-2-carboxamide
- N-[5-[[5-[(3-amino-3-methyliminopropyl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-4-formamido-1-methylpyrrole-2-carboxamide
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- Inchi: InChI=1S/C23H29N9O4/c1-25-20(24)5-6-26-21(34)17-8-15(11-31(17)3)28-23(36)19-9-16(12-32(19)4)29-22(35)18-7-14(27-13-33)10-30(18)2/h7-13H,5-6H2,1-4H3,(H2,24,25)(H,26,34)(H,27,33)(H,28,36)(H,29,35)
- InChI Key: ZPICQTADFKQIRG-UHFFFAOYSA-N
- SMILES: CN=C(CCNC(=O)C1=CC(=CN1C)NC(=O)C2=CC(=CN2C)NC(=O)C3=CC(=CN3C)NC=O)N
Computed Properties
- Exact Mass: 495.234
- Monoisotopic Mass: 495.234
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 9
- Complexity: 853
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 170Ų
- XLogP3: -1.7
Experimental Properties
- Density: 1.39
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.669
N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide Related Literature
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C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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D. R. Dinsdale,A. J. Lough,M. T. Lemaire Dalton Trans., 2015,44, 11077-11082
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